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Chemical Profile & Storage Guidelines

The table below summarizes the key identifiers and mandatory storage conditions for 3-oxopropanoic

acid.
Property Specification
CAS Number 926-61-4 [1]

Molecular Formula

Molecular Weight

Recommended
Storage

Storage Justification

C3H403 [1] [2]

88.06 g/mol [1] [2]

Inert atmosphere, store in a freezer under -20°C [3]

The compound is highly reactive and often generated in situ for immediate
use in reactions [2].

Stability and Reactivity Troubleshooting
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This section addresses common stability concerns and their underlying causes.

e FAQ: Why is 3-oxopropanoic acid so difficult to store?

o Answer: The molecule contains both an aldehyde and a carboxylic acid functional group,
making it inherently reactive [2]. It can readily participate in condensation reactions, such as
with phenols to form coumarin or with urea to form uracil [2]. The recommended cold storage
under an inert atmosphere is designed to slow these decomposition pathways.

e FAQ: I cannot source the pure acid, are there any alternatives?

o Answer: Yes. Precisely because of its instability, 3-oxopropanoic acid is often synthesized in
situ for immediate use. A common laboratory method involves reacting malic acid with
concentrated sulfuric acid [2]. Another strategy is to use a stable precursor, such as ethyl 3-
oxopropionate diethyl acetal, which can be hydrolyzed with dilute sulfuric acid to release the
free acid when needed [2].

Experimental Workflow for Handling

For consistent experimental results, adhere to the following handling protocol.
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Synthesis & In-Situ Use Protocol

If your experiment involves generating 3-oxopropaneoic acid in situ, you can adapt this published

methodology.

e Background: This protocol is adapted from a study on the photodegradation of organic acids in a
model wine system, where 3-oxopropanoic acid was identified as a photoproduct from malic and
succinic acids [4].

e Procedure:
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o Prepare a model solution containing the precursor acid (e.g., malic acid) and a metal catalyst
(e.g., iron).
o Expose the solution to UV-visible light (wavelengths >300 nm) to initiate photodegradation.
o Monitor the reaction, for example, using ion-exclusion liquid chromatography with diode
array and mass spectrometry detection to confirm the formation of 3-oxopropanoic acid [4].
¢ Note: This demonstrates that the compound can be generated in an aqueous reaction matrix for
subsequent downstream reactions.

Key Takeaways for Researchers

e Stability is the Primary Challenge: The core takeaway is that 3-oxopropanoic acid is not a shelf-
stable reagent. Its high reactivity dictates all handling protocols.

¢ Adhere to Storage Specifications: Strictly follow the supplier's storage instructions of -20°C under
an inert atmosphere to maximize the compound's usable lifetime [3].

¢ Plan for Imnmediate Use: Design your experiments so that the pure acid is used immediately after
preparation or thawing. The use of stable precursors is a highly recommended strategy to circumvent
storage issues entirely [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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